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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzamide
CAS No.: 23068-80-6
Cat. No.: B2460377
Get Quote
. J

This guide outlines the operational protocols for the safe handling and disposal of 5-Chloro-2-
methoxybenzamide. It is designed for researchers and lab safety officers requiring immediate,
actionable compliance data.

Executive Summary: Disposal Classification

o Waste Stream: Halogenated Organic Waste.[1]

o RCRA Status: Non-listed (unless specific formulations apply), but regulated as Characteristic
Hazardous Waste due to toxicity and halogen content.

o Primary Hazard: Irritant (Skin/Eye/Respiratory) and Harmful if Swallowed.[2]

¢ Disposal Method: High-temperature incineration with acid gas scrubbing. Do not dispose of
down the drain or in regular trash.

Chemical Profile & Hazard Assessment
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Before initiating disposal, verify the chemical identity to ensure compatibility with waste

streams.
Parameter Specification
Chemical Name 5-Chloro-2-methoxybenzamide
CAS Number 23068-80-6
Molecular Formula CsHsCINO:2
Physical State Solid (White to off-white crystalline powder)
Solubility LC.)W in water; soluble in DMSO, Methanol,
Dichloromethane
Flash Point N/A (Solid)

GHS Hazard Classification

Treat this compound as a hazardous agent. It is an aromatic amide with halogen substitution,
increasing its persistence and potential toxicity.

H302: Harmful if swallowed.[2][3][4][5]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Waste Characterization & Segregation

Proper segregation is the single most critical step in chemical disposal. Mixing 5-Chloro-2-
methoxybenzamide with incompatible streams can create dangerous byproducts or violate
incineration permits.

Segregation Rules
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Halogenated vs. Non-Halogenated: Because this molecule contains Chlorine, it must be
classified as Halogenated Waste. Even if dissolved in a non-halogenated solvent (e.g.,
Acetone), the presence of the chlorinated solute often mandates disposal in the halogenated
stream to prevent corrosion or toxic emissions (dioxins) in standard incinerators.

No Oxidizers: Do not mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides).

No Agueous Mix: Keep separate from aqueous acid/base streams to prevent precipitation or
hydrolysis.

Operational Disposal Protocols
Scenario A: Disposal of Pure Solid

Used for expired stock, spilled solids, or excess weighing powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.

Transfer: Transfer the solid using a chemically compatible spatula. Avoid generating dust.
Labeling: Affix a hazardous waste tag immediately.

o Constituents: "5-Chloro-2-methoxybenzamide (100%)"

o Hazard Checkbox: Toxic, Irritant.[6]

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until
pickup.

Scenario B: Disposal of Solutions (Liquid Waste)

Used for reaction mixtures or mother liquors.

Solvent Identification: Determine the primary solvent.

o If solvent is Dichloromethane/Chloroform: Use Halogenated Solvent carboy.
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o If solvent is Methanol/Acetone: Check facility rules.[7] Usually, >1-2% halogenated content
moves the whole container to Halogenated Waste. Recommendation: Default to
Halogenated Waste to ensure compliance.

o Container: Use a safety carboy (polypropylene or stainless steel) compatible with the
solvent.

» Venting: Ensure the cap is vented if the solution is prone to off-gassing, though this is rare for
this stable amide.

o Labeling: List all components (e.g., "Methanol 95%, 5-Chloro-2-methoxybenzamide 5%").

Scenario C: Empty Containers

» Triple Rinse: Triple rinse the empty original container with a solvent capable of dissolving the
residue (e.g., Acetone or Methanol).

e Rinsate Disposal: Pour the rinsate into the Liquid Halogenated Waste container (Protocol B).
o Defacing: Deface the original label and mark as "Empty."

o Trash: Dispose of the dry, rinsed container in regular glass/plastic trash (check local "P-
listed" rules, though this chemical is generally not P-listed).

Workflow Visualization

The following diagram illustrates the decision logic for segregating this chemical waste.
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Figure 1: Decision matrix for segregating 5-Chloro-2-methoxybenzamide waste streams.
Emergency Procedures
In the event of a spill or exposure during disposal:

« Spill (Solid): Do not dry sweep if dust generation is likely. Use a wet wipe or damp paper
towel to pick up the powder. Place all cleanup materials into the Solid Hazardous Waste
container.
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o Spill (Liquid): Absorb with an inert material (vermiculite or spill pads). Do not use combustible
materials like sawdust if the solvent is flammable.

» Skin Contact: Wash with soap and water for 15 minutes. The compound is an irritant and can
be absorbed.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. dtsc.ca.gov [dtsc.ca.gov]

» To cite this document: BenchChem. [5-Chloro-2-methoxybenzamide proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2460377/docs#5-chloro-2-methoxybenzamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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